5-Fluoro-1-methylcarbamoylisatin
Description
5-Fluoro-1-methylcarbamoylisatin is a synthetic derivative of isatin (1H-indole-2,3-dione), a heterocyclic compound with a fused benzene and pyrrolidine ring. The structural modifications in this derivative include a fluorine atom at the 5-position of the benzene ring and a methylcarbamoyl group at the 1-position of the pyrrolidine ring. These substitutions are designed to enhance its pharmacological or biochemical properties, particularly in modulating enzyme activity (e.g., kinase inhibition) or receptor interactions .
Properties
Molecular Formula |
C10H7FN2O3 |
|---|---|
Molecular Weight |
222.17 g/mol |
IUPAC Name |
5-fluoro-N-methyl-2,3-dioxoindole-1-carboxamide |
InChI |
InChI=1S/C10H7FN2O3/c1-12-10(16)13-7-3-2-5(11)4-6(7)8(14)9(13)15/h2-4H,1H3,(H,12,16) |
InChI Key |
NMYFQZMFXQYGON-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)N1C2=C(C=C(C=C2)F)C(=O)C1=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Limitations and Discrepancies in Available Evidence
The provided evidence (ID: 1) pertains to 5-fluoro AMT (hydrochloride) , a tryptamine derivative unrelated to isatin-based compounds. This highlights a critical gap in directly applicable data for this compound. However, general principles from fluorinated heterocycles (e.g., enhanced stability, bioavailability) and methylcarbamoyl modifications can be extrapolated cautiously.
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